Cas no 23589-73-3 (5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one)

• Product Name: 5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
• CAS No: 23589-73-3
• MF: C₈H₄ClNO₂S
• MW: 213.640859603882
• MDL: MFCD22046716
• CID: 1414683
• PubChem ID: 12437397
• Update Time: 2025-04-20

5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxathiazol-2-one, 5-(3-chlorophenyl)-
• 5-(3-chlorophenyl)-2H-1,3,4-oxathiazol-2-one
• 5-(m-Chlorophenyl)-1,3,4-Oxathiazol-2-One
• 5-(3-chlorophenyl)-1,3,4-oxathiazol-2-one
• EN300-200262
• 23589-73-3
• IBNXWVDYILLAKN-UHFFFAOYSA-N
• SCHEMBL11396664

• MDL： MFCD22046716
• Inchi： 1S/C8H4ClNO2S/c9-6-3-1-2-5(4-6)7-10-13-8(11)12-7/h1-4H
• InChI Key： IBNXWVDYILLAKN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NSC(=O)O1

Computed Properties

• Exact Mass: 212.96522
• Monoisotopic Mass: 212.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes